Cas no 68792-49-4 (N-Myristol-L-phenylalanine)

N-Myristol-L-phenylalanine Properties

Names and Identifiers

• N-Myristol-L-phenylalanine
• (2S)-3-Phenyl-2-(tetradecanoylamino)propanoic acid
• N-TETRADECANOYL-PHENLYALANINE
• (S)-3-Phenyl-2-tetradecanoylamino-propionic acid
• L-Phenylalanine,N-(1-oxotetradecyl)
• N-Myristol-S-phenylalanine
• 68792-49-4
• L-Phenylalanine, N-(1-oxotetradecyl)-
• myristoyl phenylalanine
• SCHEMBL6730313
• DTXSID40218905
• +Expand

• InChIKey： GFNNQTYRJPFJGX-NRFANRHFSA-N
• Inchi： InChI=1S/C23H37NO3/c1-2-3-4-5-6-7-8-9-10-11-15-18-22(25)24-21(23(26)27)19-20-16-13-12-14-17-20/h12-14,16-17,21H,2-11,15,18-19H2,1H3,(H,24,25)(H,26,27)/t21-/m0/s1
• SMILES： CCCCCCCCCCCCCC(N[C@@H](CC1C=CC=CC=1)C(=O)O)=O

Computed Properties

• Exact Mass: 375.27700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 375.277
• Heavy Atom Count: 27
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• LogP: 5.89050
• PSA: 66.40000
• Refractive Index: 1.507
• Boiling Point: 559.9°Cat760mmHg
• Flash Point: 292.4°C
• Density: 1.012